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Compound Name: Potassium guaiacolsulfate

CAS No.: 6100-07-8

Cat. No.: B13326624

Get Quote

Executive Summary
Potassium Guaiacolsulfonate (PGS) is a sulfonate salt widely utilized as an expectorant.[1][2]

[3][4] While pharmacopoeial monographs often treat it as a single entity, advanced solid-state

characterization reveals a complex landscape defined by structural isomerism and

solvatomorphism.

For the drug development scientist, the critical realization is that commercial PGS is historically

a mixture of two isomers: the 4-sulfonate (predominant) and the 5-sulfonate. The definitive

crystal structure—often cited in modern regulatory filings—belongs to the Potassium Guaiacol-

4-sulfonate Hemihydrate, which crystallizes in the monoclinic C2/c space group.

This guide dissects the crystallographic architecture of the 4-isomer, explains the dehydration

kinetics that mimic polymorphism, and provides a robust analytical framework for distinguishing

these forms in a QC environment.
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Molecular Architecture & Isomerism
Before analyzing the crystal lattice, one must define the molecular entity. "Potassium

Guaiacolsulfonate" is a generic term that masks the presence of distinct regioisomers formed

during the sulfonation of guaiacol (2-methoxyphenol).

The Isomeric Pair
The sulfonation of guaiacol occurs at positions para to the directing groups, yielding two

primary isomers. Their distinct geometries lead to fundamentally different crystal packing

arrangements.

Feature 4-Isomer (Primary API) 5-Isomer (Minor Impurity)

IUPAC Name
Potassium 4-hydroxy-3-

methoxybenzenesulfonate

Potassium 3-hydroxy-4-

methoxybenzenesulfonate

Sulfonate Position Para to Hydroxyl group Para to Methoxy group

Prevalence >90% in high-grade API
<10% (variable by synthesis

route)

Solid Form Hemihydrate (Stable)
Dihydrate (Distinct thermal

profile)

Structural Visualization
The following diagram illustrates the chemical divergence that dictates the solid-state behavior.

Guaiacol
(Precursor)

Sulfonation
(H2SO4 / Heat)

4-Isomer (Major)
Potassium 4-hydroxy-3-methoxy

benzenesulfonate
(Forms Hemihydrate)

 Para to -OH
 (Kinetic/Thermo favored)

5-Isomer (Minor)
Potassium 3-hydroxy-4-methoxy

benzenesulfonate
(Forms Dihydrate)

 Para to -OCH3

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b13326624/docs?utm_src=pdf-body-img#in-depth-technical-guide-potassium-guaiacolsulfonate-crystal-structure-and-polymorphism
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13326624?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: Divergent synthesis pathways leading to the 4- and 5-isomers of Potassium

Guaiacolsulfonate.[4]

Solid-State Crystallography: The 4-Isomer
Hemihydrate
The pharmaceutical "gold standard" for this API is the Potassium Guaiacol-4-sulfonate

Hemihydrate. In 2013, researchers finally solved its single-crystal structure, resolving decades

of ambiguity regarding its hydration state.

Crystal Data Parameters
The crystal packing is driven by electrostatic interactions between potassium ions and

sulfonate oxygen atoms, stabilized by a specific water channel network.[5]

Table 1: Crystallographic Data for K-Guaiacol-4-sulfonate Hemihydrate

Parameter Value

Crystal System Monoclinic

Space Group C2/c (No. 15)

Stoichiometry
2 Molecules PGS : 1 Molecule H₂O

(Hemihydrate)

Potassium Coordination 7-coordinate (distorted geometry)

Water Location
Discrete channels along the crystallographic

axis

Key Interaction
K⁺ ions link sulfonate groups into layers; water

bridges the layers.

The "Channel Hydrate" Mechanism
Unlike stoichiometric hydrates that collapse upon dehydration (e.g., converting to an

amorphous state), the PGS 4-isomer exhibits isostructural dehydration.
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Hemihydrate Structure: Water molecules occupy specific tunnels within the lattice.

Anhydrate Structure: Upon heating >100°C, water evacuates the tunnels. The potassium-

sulfonate framework relaxes but does not collapse. The unit cell parameters of the anhydrate

are remarkably similar to the hemihydrate.[4][5]

Implication: This "sponge-like" behavior explains why the anhydrate is highly hygroscopic

and reverts to the hemihydrate within minutes at ambient humidity.

Polymorphism & Thermal Dynamics
While "true" polymorphism (packing polymorphism) is less reported for the 4-isomer, the

system exhibits solvatomorphism (pseudo-polymorphism) and distinct behavior between

isomers.

Thermal Transformation Workflow
The stability of the drug substance depends heavily on maintaining the hemihydrate form. The

5-isomer impurity introduces a risk of "mixed hydrate" systems which can alter dissolution

rates.

4-Isomer Hemihydrate
(Stable API Form)

Space Group: C2/c

Heating (> 105°C)

4-Isomer Anhydrate
(Metastable, Hygroscopic)

Isostructural to Hemihydrate

Ambient Humidity
(Rapid Reversion)

5-Isomer Dihydrate
(Impurity Phase)

Dehydrates @ ~80°C

 Distinct TGA Endotherm
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Figure 2: Thermal cycle of Potassium Guaiacol-4-sulfonate, highlighting the reversible

dehydration of the active isomer versus the distinct behavior of the 5-isomer impurity.

Differentiating Isomers via Thermal Analysis (DSC/TGA)
4-Isomer Hemihydrate: Shows a dehydration endotherm beginning >100°C (peaking ~120-

130°C). Mass loss corresponds to ~3.5% (theoretical for hemihydrate).

5-Isomer Dihydrate: Dehydrates at significantly lower temperatures (~60-80°C). Mass loss

corresponds to ~12-13% (theoretical for dihydrate).

Critical Insight: A DSC trace showing a small "pre-peak" around 80°C is a strong indicator of 5-

isomer contamination, not a new polymorph of the 4-isomer.

Analytical & Quality Control Workflows
To ensure the crystallographic purity of the API, researchers must employ orthogonal analytical

techniques. Standard UV methods cannot distinguish the isomers effectively in neutral solution.

[6]

Protocol: Paired-Ion HPLC for Isomer Separation
This protocol is the industry standard for separating the highly polar sulfonate isomers which

co-elute on standard C18 columns.

Stationary Phase: C18 Column (e.g., Diamonsil or equivalent), 5 µm, 150 mm x 4.6 mm.[7]

Mobile Phase: Methanol : Water (containing Ion Pairing Agent).

Ion Pairing Agent: Tetrabutylammonium dihydrogen phosphate (TBAP) or

Tetrabutylammonium hydroxide.

Ratio: Typically 20:80 to 30:70 MeOH:Buffer.

Mechanism: The tetrabutylammonium cation forms a neutral ion-pair with the

guaiacolsulfonate anion, increasing retention and selectivity on the hydrophobic C18 phase.
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Detection: UV at 279 nm (Isosbestic point region) or 254 nm.

Elution Order:

RT ~14 min: 4-Isomer (Potassium 4-hydroxy-3-methoxybenzenesulfonate).

RT ~19 min: 5-Isomer (Potassium 3-hydroxy-4-methoxybenzenesulfonate).

Protocol: X-Ray Powder Diffraction (XRPD) Validation
For solid-state identification, XRPD is the definitive release test.

Target: Match experimental pattern to calculated C2/c pattern.

Key Diagnostic Peaks (2θ):

The hemihydrate exhibits distinct reflections that shift slightly upon dehydration.

Note: Due to the isostructural nature of the anhydrate, the positions of peaks change

minimally, but peak intensities and splitting may vary due to water loss from channels.

Pass Criteria: Absence of low-angle peaks associated with the 5-isomer dihydrate phase.
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sulfonate isomers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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